Cas no 23680-40-2 (Methyl 3-bromopropiolate)

• Product Name: Methyl 3-bromopropiolate
• CAS No: 23680-40-2
• MF: C₄H₃BrO₂
• MW: 162.969420671463
• MDL: MFCD22989330
• CID: 279350
• PubChem ID: 294619
• Update Time: 2025-10-05

Methyl 3-bromopropiolate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromopropiolate
• 2-Propynoic acid,3-bromo-, methyl ester
• methyl 3-bromoprop-2-ynoate
• Methyl-3-bromopropiolate
• 3-Bromo methyl propiolate
• AC1L6MBG
• AC1Q23XB
• AR-1J5119
• CTK4F2032
• Methyl 3-bromo-2-propynoate
• methyl 3-bromopropynoate
• methyl bromoacetylenecarboxylate
• methyl bromopropiolate
• Methyl bromopropylate
• Methyl bromopropynoate
• methyl-3-bromo-propiolate
• NSC163453
• 3-bromo-2-propynoic acid methyl ester
• 2-Propynoic acid, 3-bromo-, methyl ester
• C4H3O2Br
• Bromopropiolic acid methyl ester
• bromo-propynoic acid methyl ester
• PITMUHRRCBFULF-UHFFFAOYSA-N
• 1628AB
• 2-Propynoicacid,3-bromo-,methylester
• A4940
• AKOS004910484
• O11909
• SCHEMBL5226186
• MFCD22989330
• NSC-163453
• CS-0043861
• FT-0760793
• Propiolic acid, bromo-, methyl ester
• 27PUT7B7S2
• methyl3-bromopropiolate
• DTXSID90303911
• 23680-40-2
• Methyl 3-bromopropargylate
• EN300-90648
• 3-bromo-prop-2-ynoic acid methyl ester
• SY039726
• DS-6734
• DB-013060
• ALBB-037308

• MDL： MFCD22989330
• Inchi： 1S/C4H3BrO2/c1-7-4(6)2-3-5/h1H3
• InChI Key： PITMUHRRCBFULF-UHFFFAOYSA-N
• SMILES： BrC#CC(=O)OC

Computed Properties

• Exact Mass: 161.93159
• Monoisotopic Mass: 161.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.723
• Melting Point: 20℃. use to 3-Bromopropargyl methyl ester(23680-40-2)Ofuse to:
• Boiling Point: 150.2°C at 760 mmHg
• Flash Point: 44.6°C
• Refractive Index: 1.506
• PSA: 26.3
• LogP: 0.51520

Methyl 3-bromopropiolate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 3-bromopropiolate

Recent Advances in the Application of Methyl 3-bromopropiolate (CAS: 23680-40-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromopropiolate (CAS: 23680-40-2) is a versatile chemical building block that has garnered significant attention in recent years due to its utility in synthetic organic chemistry, chemical biology, and pharmaceutical research. This compound, characterized by its reactive alkyne and bromo functionalities, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in click chemistry, drug discovery, and materials science, highlighting its broad applicability.

One of the most notable applications of Methyl 3-bromopropiolate is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers have leveraged its reactivity to construct complex molecular architectures, including heterocyclic compounds and polymer conjugates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of triazole-based inhibitors targeting cancer-related enzymes, showcasing its potential in drug development.

In addition to its synthetic utility, Methyl 3-bromopropiolate has been employed in the development of novel bioconjugation strategies. A recent report in ACS Chemical Biology detailed its application in site-specific protein labeling, enabling the study of protein-protein interactions and cellular processes with high precision. This advancement is particularly relevant for the design of targeted therapeutics and diagnostic tools.

From a pharmaceutical perspective, Methyl 3-bromopropiolate derivatives have shown promise as precursors for antiviral and antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into small-molecule libraries screened against SARS-CoV-2, yielding several hits with potent inhibitory activity. These findings underscore the compound's potential in addressing emerging infectious diseases.

Despite its advantages, challenges remain in optimizing the stability and selectivity of Methyl 3-bromopropiolate in complex reaction environments. Ongoing research aims to address these limitations through the development of new catalytic systems and protective group strategies. Future directions may also explore its use in sustainable chemistry, such as photoredox catalysis and flow chemistry, to enhance its industrial applicability.

In conclusion, Methyl 3-bromopropiolate (CAS: 23680-40-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from click chemistry to drug discovery, highlight its importance in advancing scientific and medical innovation. As research progresses, further insights into its reactivity and potential are expected to emerge, solidifying its role in the field.